Cas no 921061-16-7 (2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde)

2-(4-Methylphenyl)-1,3-thiazole-5-carbaldehyde is a heterocyclic organic compound featuring a thiazole core substituted with a 4-methylphenyl group at the 2-position and a formyl group at the 5-position. This aldehyde derivative is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structural motif is valuable for constructing more complex molecules due to the reactivity of the aldehyde group, which facilitates condensation, reduction, and nucleophilic addition reactions. The compound’s stability and well-defined reactivity profile make it suitable for use in controlled synthetic processes. It is typically handled under standard laboratory conditions, requiring protection from moisture and strong oxidizers.
2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde structure
921061-16-7 structure
Product Name:2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde
CAS No:921061-16-7
MF:C11H9NOS
MW:203.260261297226
MDL:MFCD08060583
CID:997903
PubChem ID:46784118
Update Time:2025-10-13

2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-m-tolylthiazole-5-carbaldehyde
    • 2-(3-methylphenyl)-1,3-thiazole-5-carbaldehyde
    • 2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde
    • LS-04794
    • MFCD08060583
    • CS-0374037
    • EN300-78044
    • SCHEMBL16032766
    • 2-P-TOLYL-THIAZOLE-5-CARBALDEHYDE
    • 921061-16-7
    • 2-(p-Tolyl)thiazole-5-carbaldehyde
    • AKOS005175118
    • Z802592126
    • MDL: MFCD08060583
    • Inchi: 1S/C11H9NOS/c1-8-2-4-9(5-3-8)11-12-6-10(7-13)14-11/h2-7H,1H3
    • InChI Key: RYJVUGRGDUNLMS-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CN=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 203.04048508g/mol
  • Monoisotopic Mass: 203.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 360.5±44.0 °C at 760 mmHg
  • Flash Point: 171.8±28.4 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde Security Information

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